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Abstract
Isocetyl myristate, the ester of isocetyl alcohol and myristic acid, is a versatile compound

widely utilized in the cosmetic and pharmaceutical industries. This technical guide provides an

in-depth overview of its physical and chemical properties, synthesis, and its primary

mechanism of action as a skin emollient and penetration enhancer. The information is

presented to support research, development, and formulation activities involving this

compound.

Introduction
Isocetyl myristate is a non-greasy emollient known for imparting a smooth and silky feel to

topical formulations.[1] Its chemical nature as a fatty acid ester provides it with properties that

are highly desirable in skincare, haircare, and dermatological preparations.[1][2] This document

outlines the key physicochemical characteristics of isocetyl myristate, details of its synthesis,

and its functional role in topical applications.

Physical and Chemical Properties
Isocetyl myristate is an oily liquid that is practically odorless and insoluble in water, but

soluble in most organic solvents.[2][3] It is known for its low viscosity and low solidification

point.[2][4]
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Quantitative Physical and Chemical Data
The following table summarizes the key quantitative properties of isocetyl myristate. For

comparative purposes, data for the closely related compound, isopropyl myristate, is also

included where specific data for isocetyl myristate was not available in the reviewed literature.

Property Isocetyl Myristate
Isopropyl Myristate (for
comparison)

Molecular Formula C₃₀H₆₀O₂[5] C₁₇H₃₄O₂[6]

Molecular Weight 452.8 g/mol [5] 270.45 g/mol [7]

IUPAC Name
14-methylpentadecyl

tetradecanoate[5]
propan-2-yl tetradecanoate[6]

CAS Number 83708-66-1[2] 110-27-0[8]

Appearance Clear liquid[1] Clear, colorless, oily liquid[7][9]

Odor Practically odorless[2] Odorless[10]

Density (g/cm³) Data not available 0.850[7]

Boiling Point (°C) Data not available 167 @ 9 mmHg[7]

Melting Point (°C) Low solidification point[2] ~3[6]

Refractive Index (20°C) 1.450–1.460[1] 1.434 - 1.438[8]

Acid Value (mg KOH/g) ≤ 1.0[1] ≤ 1.0[11]

Saponification Value (mg

KOH/g)
190–210[1] 202 - 212[11]

Solubility
Insoluble in water; soluble in

most organic solvents[2][3]

Soluble in castor oil,

cottonseed oil, acetone,

chloroform, ethyl acetate,

ethanol, toluene, and mineral

oil; practically insoluble in

glycerol, propylene glycol.[6]
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Experimental Protocols
Synthesis of Isocetyl Myristate
Isocetyl myristate is synthesized via the esterification of myristic acid with isocetyl alcohol.[12]

This reaction is typically catalyzed by an acid.

Materials:

Myristic acid

Isocetyl alcohol

Acid catalyst (e.g., p-toluenesulfonic acid)

Toluene (or another suitable solvent for azeotropic removal of water)

Dean-Stark apparatus

Reaction flask, condenser, heating mantle, and magnetic stirrer

Sodium bicarbonate solution (for neutralization)

Anhydrous sodium sulfate (for drying)

Rotary evaporator

Procedure:

Charge the reaction flask with myristic acid, isocetyl alcohol, and the acid catalyst in a

suitable solvent like toluene.

Assemble the Dean-Stark apparatus with the reaction flask and condenser.

Heat the reaction mixture to reflux with continuous stirring. The water produced during the

esterification will be collected in the Dean-Stark trap.

Monitor the progress of the reaction by measuring the amount of water collected. The

reaction is considered complete when the theoretical amount of water has been collected.
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Cool the reaction mixture to room temperature.

Neutralize the acid catalyst by washing the organic phase with a sodium bicarbonate

solution.

Separate the organic layer and wash it with water until the aqueous layer is neutral.

Dry the organic layer over anhydrous sodium sulfate.

Filter to remove the drying agent.

Remove the solvent under reduced pressure using a rotary evaporator to obtain the crude

isocetyl myristate.

The product can be further purified by vacuum distillation if required.

Determination of Physicochemical Properties
Standard analytical methods are employed to determine the physical and chemical properties

of isocetyl myristate.

Refractive Index: Measured using a refractometer at a specified temperature, typically 20°C.

Acid Value: Determined by titrating a known weight of the sample dissolved in a suitable

solvent with a standardized solution of potassium hydroxide (KOH) using a colorimetric

indicator.

Saponification Value: Determined by refluxing a known weight of the sample with an excess

of alcoholic potassium hydroxide, followed by titration of the excess KOH with a standardized

acid.

Mandatory Visualizations
Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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